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Compound of Interest

Compound Name: 5-Bromo-7-methoxybenzofuran

Cat. No.: B176308 Get Quote

Introduction
The 2-arylbenzofuran scaffold is a privileged heterocyclic motif present in numerous natural

products and pharmacologically active compounds.[1][2] Derivatives of this class have

demonstrated a wide spectrum of biological activities, including potential as anti-Alzheimer's

disease agents through the inhibition of β-secretase (BACE1) and cholinesterases[3][4], as well

as cytotoxic effects against various cancer cell lines.[5][6][7]

This document provides detailed protocols for a highly efficient and modular synthesis of 2,5-

diaryl-7-methoxybenzofurans. The strategy leverages the distinct reactivity of the C-H bond at

the C2 position and the C-Br bond at the C5 position of the starting material, 5-Bromo-7-
methoxybenzofuran. The synthesis proceeds via two sequential palladium-catalyzed cross-

coupling reactions:

Direct C-H Arylation: Introduction of an aryl group at the C2 position.

Suzuki-Miyaura Coupling: Introduction of a second aryl group at the C5 position.

This approach allows for the creation of diverse chemical libraries by varying the aryl groups

introduced in each step, making it highly valuable for structure-activity relationship (SAR)

studies in drug discovery.

Synthetic Strategy Overview

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b176308?utm_src=pdf-interest
https://pubs.rsc.org/en/content/articlehtml/2017/ra/c7ra03551a
https://pmc.ncbi.nlm.nih.gov/articles/PMC7288127/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8765280/
https://pubmed.ncbi.nlm.nih.gov/34134572/
http://repository.lppm.unila.ac.id/17625/1/Noviany_Phytol2020_Structure%20characterization%20and%20biological%20activity%20of%202-arylbenzofurans%20from.pdf
https://pubmed.ncbi.nlm.nih.gov/32863985/
https://www.researchgate.net/publication/338974185_Structure_Characterization_and_Biological_Activity_of_2-Arylbenzofurans_from_an_Indonesian_Plant_Sesbania_grandiflora_L_Pers
https://www.benchchem.com/product/b176308?utm_src=pdf-body
https://www.benchchem.com/product/b176308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The overall workflow is a two-step, one-pot or sequential process designed for efficiency and

modularity. The C2-position of the benzofuran ring is selectively functionalized first via a direct

C-H activation/arylation reaction. The resulting 2-aryl-5-bromo-7-methoxybenzofuran
intermediate possesses a halogen handle perfectly suited for subsequent functionalization,

such as the well-established Suzuki-Miyaura cross-coupling, to install a second aryl moiety.
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Step 1: C2-Arylation
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Step 2: C5-Arylation

Final Product

5-Bromo-7-methoxybenzofuran

Pd-Catalyzed
Direct C-H Arylation

 Aryl Halide
 Pd(OAc)₂, Ligand, Base

2-Aryl-5-bromo-7-methoxybenzofuran

Pd-Catalyzed
Suzuki Coupling

 Arylboronic Acid
 Pd Catalyst, Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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